molecular formula C30H30N4O6 B613367 (2S,3R)-4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoate CAS No. 119767-84-9

(2S,3R)-4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoate

Cat. No. B613367
CAS RN: 119767-84-9
M. Wt: 542.59
InChI Key: SBBDXSZBUHGNMB-IHZSNKTASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2S,3R)-4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoate, also known as (2S,3R)-4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoate, is a useful research compound. Its molecular formula is C30H30N4O6 and its molecular weight is 542.59. The purity is usually 95%.
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Scientific Research Applications

Protein and Peptide Synthesis

Fmoc-Thr(tBu)-ODHBT: is primarily used in the synthesis of proteins and peptides. Its stability and ease of handling make it a valuable component in solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain, which is crucial for creating specific protein sequences for research and therapeutic purposes .

Enzymatic Reactions

This compound plays a crucial role in enzymatic reactions, particularly as a building block in the synthesis of peptides and proteins. It can act as a substrate or an inhibitor, depending on the nature of the enzyme being studied, thus helping to elucidate enzyme mechanisms .

Drug Development

In the realm of drug development, Fmoc-Thr(tBu)-ODHBT can be used to create peptide-based drugs. These drugs often have high specificity and potency with lower toxicity, making them excellent candidates for therapeutic applications .

Proteomics Research

Proteomics, the large-scale study of proteins, often utilizes this compound in the identification and quantification of proteins within a complex mixture. It aids in the understanding of protein structure, function, and interactions .

Solid-Phase Synthesis of Complex Depsipeptides

The compound is also used in the solid-phase synthesis of complex depsipeptides. Depsipeptides are peptides in which one or more of the amide bonds have been replaced by ester bonds. These molecules have significant biological activities and potential therapeutic applications .

Synthesis of Chlorofusin Analogues

Fmoc-Thr(tBu)-ODHBT: can be utilized to synthesize chlorofusin analogues. Chlorofusin is a natural product with antibiotic and anticancer properties, and creating analogues can help in the development of new drugs with similar or enhanced effects .

N-Methylation of Peptides

The compound is involved in the N-methylation of peptides, which can enhance the bioavailability and half-life of peptides in vivo. This modification is important for increasing the therapeutic potential of peptide-based drugs .

Biomaterials and Nanomedicine

Lastly, Fmoc-Thr(tBu)-ODHBT finds applications in the field of biomaterials and nanomedicine. It can be used to create bioactive surfaces or nanoparticles that interact with biological systems, which is essential for the development of targeted drug delivery systems and diagnostic tools .

Mechanism of Action

Target of Action

The primary targets of Fmoc-Thr(tBu)-ODHBT are proteins and enzymes . The compound is used as a building block in peptide synthesis, specifically in the formation of complex depsipeptides .

Mode of Action

Fmoc-Thr(tBu)-ODHBT functions as a protecting group for both the amine and the hydroxyl functions in solid-phase synthesis of complex depsipeptides . The fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group used in organic synthesis . It can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) or through 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) .

Biochemical Pathways

Fmoc-Thr(tBu)-ODHBT is involved in the solid-phase peptide synthesis (SPPS) pathway . It is used to synthesize chlorofusin analogues via this pathway . The Fmoc group is rapidly removed by base, and piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .

Pharmacokinetics

Its stability when interacting with proteins and enzymes is noted .

Result of Action

The result of Fmoc-Thr(tBu)-ODHBT’s action is the successful synthesis of complex depsipeptides . It serves as a crucial component in the formation of these peptides, enabling the creation of specific peptide sequences for biochemical research.

Action Environment

The action of Fmoc-Thr(tBu)-ODHBT is influenced by the conditions of the peptide synthesis process. The removal of the Fmoc group is facilitated by a base, typically piperidine . The stability of Fmoc-Thr(tBu)-ODHBT when interacting with proteins and enzymes suggests that it may be robust against various environmental factors .

properties

IUPAC Name

(4-oxo-1,2,3-benzotriazin-3-yl) (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H30N4O6/c1-18(39-30(2,3)4)26(28(36)40-34-27(35)23-15-9-10-16-25(23)32-33-34)31-29(37)38-17-24-21-13-7-5-11-19(21)20-12-6-8-14-22(20)24/h5-16,18,24,26H,17H2,1-4H3,(H,31,37)/t18-,26+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBBDXSZBUHGNMB-DWXRJYCRSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]([C@@H](C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H30N4O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

542.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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